Cas no 79784-34-2 (2-(3,4-Difluorophenyl)-2-oxoacetaldehyde)

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Properties

Names and Identifiers

• 3,4-Difluorophenylglyoxal hydrate
• 2-(3,4-difluorophenyl)-2-oxoacetaldehyde,hydrate
• 3,4-Difluorophenylglyoxal Hydrate, Dry wt. Basis
• 2-(3,4-difluorophenyl)-2-oxoacetaldehyde hydrate
• PubChem12210
• FFYIMFMDGMXVOF-UHFFFAOYSA-N
• SBB090693
• PC7861
• COR0002369
• AB15499
• 3,4-DIFLUOROPHENYLGLYOXALHYDRATE
• Benzeneacetaldehyde,3,4-difluoro-a-oxo-
• ST2410259
• AB0026769
• AX8081876
• AM20060951
• W8512
• 2-(3,4-difluorophenyl)-2-oxoethanal, hydrate
• I14-
• MFCD03453081
• 3,4-DIFLUOROPHENYLGLYOXAL HYDRATE
• GS-3531
• 3 pound not4-Difluorophenylglyoxal hydrate
• 2-(3,4-difluorophenyl)-2-oxoacetaldehyde;hydrate
• SCHEMBL3522042
• AKOS005254912
• FT-0677413
• 1049753-77-6
• 2-(3,4-Difluorophenyl)-2-oxoacetaldehyde hydrate(1:x)
• CS-0157140
• 79784-34-2
• +Expand

• MDL： MFCD03453081
• InChIKey： FFYIMFMDGMXVOF-UHFFFAOYSA-N
• Inchi： 1S/C8H4F2O2.H2O/c9-6-2-1-5(3-7(6)10)8(12)4-11;/h1-4H;1H2
• SMILES： FC1=C(C([H])=C([H])C(C(C([H])=O)=O)=C1[H])F.O([H])[H]
• BRN： 2574671

Computed Properties

• Exact Mass: 188.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.029
• Heavy Atom Count: 13
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.1

Experimental Properties

• LogP: 1.28210
• PSA: 43.37000
• Refractive Index: 1.487
• Boiling Point: No data available
• Melting Point: 65-70°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Powder color powder
• Solubility: Not determined.
• Density: 1.342

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Security Information

• RTECS：CY1430000
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Ambient temperatures.
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Customs Data

• Customs Data：

  United Statescustoms code:

  2918303000

  Summary:

  2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4￠/kg + 57%